Cas no 70110-31-5 (2-Bromo-n-(4-bromobenzyl)acetamide)

• Product Name: 2-Bromo-n-(4-bromobenzyl)acetamide
• CAS No: 70110-31-5
• MF: C₉H₉Br₂NO
• MW: 306.981860876083
• CID: 5057374
• Update Time: 2026-02-28

2-Bromo-n-(4-bromobenzyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-n-(4-bromobenzyl)acetamide
• 2-bromo-N-[(4-bromophenyl)methyl]acetamide

• Inchi： 1S/C9H9Br2NO/c10-5-9(13)12-6-7-1-3-8(11)4-2-7/h1-4H,5-6H2,(H,12,13)
• InChI Key： XNQHQAIQNUYJGI-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CNC(CBr)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 167
• XLogP3: 2.5
• Topological Polar Surface Area: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 2-Bromo-n-(4-bromobenzyl)acetamide

Introduction to 2-Bromo-n-(4-bromobenzyl)acetamide (CAS No. 70110-31-5)

2-Bromo-n-(4-bromobenzyl)acetamide, with the chemical formula C₉H₈B₂N₂O, is a significant compound in the field of pharmaceutical and chemical research. This compound is characterized by its bromo and acetamide functional groups, which make it a versatile intermediate in the synthesis of various biologically active molecules. The presence of two bromine atoms at specific positions enhances its reactivity, making it a valuable building block for further chemical modifications.

The compound is identified by its CAS number 70110-31-5, which serves as a unique identifier in scientific literature and databases. This numbering system ensures precise referencing and avoids any ambiguity in chemical communication. The structure of 2-Bromo-n-(4-bromobenzyl)acetamide features a benzyl group attached to an acetamide moiety, with one bromine substituent on the benzene ring and another on the nitrogen atom of the acetamide group. This unique arrangement imparts distinct chemical properties that are exploited in various synthetic pathways.

In recent years, the pharmaceutical industry has shown increasing interest in compounds containing bromine atoms due to their role as pharmacophores in drug design. The bromo-n-(4-bromobenzyl)acetamide structure is particularly noteworthy for its potential applications in the development of novel therapeutic agents. Researchers have leveraged its reactivity to synthesize complex molecules that exhibit promising biological activities.

One of the most intriguing aspects of 2-Bromo-n-(4-bromobenzyl)acetamide is its utility as a precursor in the synthesis of bioactive peptides and small molecules. The acetamide group provides a site for further functionalization, allowing chemists to introduce additional modifications that can enhance binding affinity or selectivity. For instance, this compound has been utilized in the preparation of inhibitors targeting specific enzymatic pathways involved in diseases such as cancer and inflammation.

The bromo substituents play a crucial role in cross-coupling reactions, which are fundamental to modern organic synthesis. Techniques such as Suzuki-Miyaura and Buchwald-Hartwig couplings have been employed using 2-Bromo-n-(4-bromobenzyl)acetamide to construct carbon-carbon bonds efficiently. These reactions are pivotal in creating intricate molecular architectures that mimic natural products or designed heterocycles with therapeutic potential.

Recent studies have highlighted the compound's significance in medicinal chemistry. For example, researchers have explored its derivatives as potential kinase inhibitors, which are critical in treating cancers by disrupting aberrant signaling pathways. The bromo-n-(4-bromobenzyl)acetamide derivatives have shown promising results in preclinical trials, demonstrating efficacy against various kinases while maintaining favorable pharmacokinetic profiles.

The synthesis of 2-Bromo-n-(4-bromobenzyl)acetamide itself is an intriguing process that showcases modern synthetic methodologies. Traditional approaches involve multi-step sequences starting from readily available precursors such as bromobenzyl bromide and acetoacetamide. However, recent advances have enabled more streamlined synthetic routes, often involving palladium-catalyzed transformations that enhance yield and purity.

The compound's stability under various conditions makes it an excellent candidate for industrial applications. It can be stored and handled under standard laboratory conditions without significant degradation, ensuring reliability in both research and production settings. This stability is attributed to the robust nature of its molecular framework, which resists environmental factors that might otherwise compromise its integrity.

In conclusion, 2-Bromo-n-(4-bromobenzyl)acetamide (CAS No. 70110-31-5) represents a cornerstone in modern pharmaceutical chemistry. Its unique structural features and reactivity make it indispensable for synthesizing complex biologically active molecules. As research continues to uncover new applications for this compound, its importance is only expected to grow, driving innovation in drug discovery and development.